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Compound of Interest

Compound Name: 3-Chlorophenyl boronic acid

Cat. No.: B1630686

An In-depth Technical Guide to the Potential Hazards and Handling Precautions for 3-
Chlorophenylboronic Acid

For researchers, scientists, and professionals in drug development, a thorough understanding
of the chemical compounds they work with is paramount to ensuring laboratory safety and
experimental success. This guide provides a comprehensive overview of the potential hazards
associated with 3-Chlorophenylboronic acid (CAS No: 63503-60-6), along with detailed
handling precautions and emergency procedures.

Chemical Identity and Usage

3-Chlorophenylboronic acid is a versatile reagent frequently employed in organic synthesis,
particularly in Suzuki-Miyaura cross-coupling reactions to form carbon-carbon bonds.[1] It is a
key building block in the synthesis of complex organic molecules, including pharmaceuticals
and agrochemicals.[1] Its utility extends to the development of inhibitors for enzymes like PDE4
and in the synthesis of biarylketones and phthalides.[2]

Synonyms: 3-Chlorobenzeneboronic acid, m-Chlorobenzeneboronic acid[1] Molecular Formula:
C6H6BCIO2[1][3][4][5] Molecular Weight: 156.37 g/mol [3]

Hazard Identification and Classification

3-Chlorophenylboronic acid is classified as harmful and an irritant. The primary routes of
exposure are inhalation, ingestion, and skin contact.
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GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for hazard communication. The classification for 3-
Chlorophenylboronic acid is summarized below.

Hazard Class Hazard Category GHS Classification
Acute Toxicity, Oral Category 4 Harmful if swallowed|[3][6][7]
o Harmful in contact with skin[3]
Acute Toxicity, Dermal Category 4 6]
Acute Toxicity, Inhalation Category 4 Harmful if inhaled[3][6]
Skin Corrosion/Irritation Category 2 Causes skin irritation[4][7][8]
Serious Eye Damage/Eye Causes serious eye irritation[4]
o Category 2
Irritation [7118]
Specific target organ toxicity — May cause respiratory
] Category 3 S
single exposure irritation[4][7]

GHS Label Elements

The following pictograms, signal word, and hazard statements are associated with 3-
Chlorophenylboronic acid.

Pictogram Signal Word

l.Exclamation Mark Warning[3][4][5][6]
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Hazard Statements (H-Statements)

H302:

Harmful if swallowed.[3][4][6]

H312:

Harmful in contact with skin.[3][6]

H332:

Harmful if inhaled.[3][6]

H315:

Causes skin irritation.[4][8]

H319:

Causes serious eye irritation.[4][8]

H335:

May cause respiratory irritation.[4]

Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial to minimize risk.

Precautions for Safe Handling

e Ventilation: Handle in a well-ventilated place, preferably in a chemical fume hood.[6] Use

only outdoors or in a well-ventilated area.[5][6]

e Personal Protective Equipment (PPE): Wear appropriate protective clothing, including a lab

coat and chemical-resistant gloves.[6] Safety goggles with side-shields or a face shield are

mandatory to prevent eye contact.[3]

e Avoid Contact: Avoid contact with skin and eyes.[3][6] Do not breathe dust or aerosols.[3][6]

e Hygiene: Wash hands thoroughly after handling and before breaks.[3] Do not eat, drink, or

smoke when using this product.[5][6]

e Ignition Sources: Use non-sparking tools and prevent fire caused by electrostatic discharge.

[6]

Conditions for Safe Storage

o Container: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

e Incompatibilities: Keep away from strong oxidizing agents.[3]
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» Storage Temperature: Recommended storage at room temperature.[1] Some suppliers
recommend storage at -20°C for powders.[5]

Personal Protective Equipment (PPE)

A detailed breakdown of recommended PPE is provided below.

Protection Type Specification

Tightly fitting safety goggles with side-shields

Eye/Face Protection )
(conforming to EN 166 or NIOSH).[3][6]

) ) Chemical-resistant gloves (e.qg., nitrile rubber)
Skin Protection ) ] )
and a lab coat or impervious clothing.[3][6]

For nuisance exposures, use a type P95 (US) or
type P1 (EU EN 143) particle respirator. If

Respiratory Protection exposure limits are exceeded, a full-face
respirator with appropriate cartridges (e.g.,
ABEK-P2) is recommended.[3]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[3][4][6]

Immediately wash off with soap and plenty of
Skin Contact water while removing all contaminated clothing

and shoes. Seek medical attention.[3][4][6]

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.

Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical
attention.[3][4]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.[3][4]

Accidental Release Measures

In case of a spill, follow these procedures to ensure safety and containment.

o Personal Precautions: Use personal protective equipment.[3][6] Avoid dust formation.[3][6]
Evacuate personnel to safe areas and ensure adequate ventilation.[6]

o Environmental Precautions: Prevent product from entering drains.[3]

o Containment and Cleanup: Sweep up the spilled material and shovel it into a suitable, closed
container for disposal.[3][4] Avoid creating dust.[3]

Physical and Chemical Properties
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Property Value
Appearance White to off-white powder[1]
Melting Point 185-189 °CJ[1][2]

Slightly soluble in water. Soluble in organic

solvents such as N,N-dimethylformamide, ethyl
Solubility acetate, dichloromethane, ether,

tetrahydrofuran, dimethyl sulfoxide, and

methanol.[2]

Stability and Reactivity

o Reactivity: No data available.[3]
o Chemical Stability: Stable under recommended storage conditions.[3][7]
e Incompatible Materials: Strong oxidizing agents.[3][7]

o Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products include carbon oxides, hydrogen chloride gas, and borane/boron oxides.[3][7]

Toxicological Information

While specific LD50 or LC50 data is not readily available in the provided search results, the
GHS classification indicates acute toxicity. The chemical, physical, and toxicological properties
have not been thoroughly investigated.[3] No component of this product at levels greater than
or equal to 0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC.

[3]

Experimental Protocols

Detailed experimental protocols for the synthesis or use of 3-Chlorophenylboronic acid are
beyond the scope of a safety data sheet. For specific methodologies, researchers should
consult peer-reviewed scientific literature and established laboratory procedures for Suzuki-
Miyaura reactions or other relevant synthetic transformations.
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Hazard and Response Workflow

The following diagram illustrates the logical workflow from hazard identification to emergency
response for 3-Chlorophenylboronic acid.

Caption: Logical workflow from hazard identification to emergency response for 3-
Chlorophenylboronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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